Cas no 112853-91-5 (3,4,4a,8,8-pentamethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-ol)

• Product Name: 3,4,4a,8,8-pentamethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-ol
• CAS No: 112853-91-5
• MF: C₁₅H₂₈O
• MW: 224.382225036621
• CID: 2609638
• PubChem ID: 71336816
• Update Time: 2025-04-21

3,4,4a,8,8-pentamethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,4,4a,8,8-pentamethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-ol
• 3,4,4a,8,8-Pentamethyldecahydronaphthalen-2-ol
• 112853-91-5
• DTXSID50764589

• Inchi： 1S/C15H28O/c1-10-11(2)15(5)8-6-7-14(3,4)13(15)9-12(10)16/h10-13,16H,6-9H2,1-5H3
• InChI Key： MYQHXOMRMNETIU-UHFFFAOYSA-N
• SMILES： OC1C(C)C(C)C2(C)CCCC(C)(C)C2C1

Computed Properties

• Exact Mass: 224.214015512Da
• Monoisotopic Mass: 224.214015512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų